4-(4'-Methyl-biphenyl-4-yl)-4-oxo-butyric acid
Cat. No. B8308103
M. Wt: 268.31 g/mol
InChI Key: NWPKLXRLHOOXRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06307089B2
Procedure details
In a manner similar to Example 4, Step (b), 4-(4′-methyl-biphenyl-4-yl)-4-oxo-butyric acid, methyl ester (1.21 g, 0.0043 mol) was refluxed in 6 M aqueous hydrochloric acid to give 1.12 g of 4-(4′-methyl-biphenyl-4-yl)-4-oxo-butyric acid as an off-white solid; mp 183-186° C.
Name
4-(4′-methyl-biphenyl-4-yl)-4-oxo-butyric acid, methyl ester
Quantity
1.21 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:13]=[CH:12][C:11]([C:14](=[O:21])[CH2:15][CH2:16][C:17]([O:19]C)=[O:18])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1>Cl>[CH3:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[CH:13]=[CH:12][C:11]([C:14](=[O:21])[CH2:15][CH2:16][C:17]([OH:19])=[O:18])=[CH:10][CH:9]=2)=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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4-(4′-methyl-biphenyl-4-yl)-4-oxo-butyric acid, methyl ester
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Quantity
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1.21 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)C1=CC=C(C=C1)C(CCC(=O)OC)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=CC=C(C=C1)C1=CC=C(C=C1)C(CCC(=O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.12 g | |
| YIELD: CALCULATEDPERCENTYIELD | 97.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
